Cas no 150973-78-7 (Germicidin A)
Germicidin A Chemical and Physical Properties
Names and Identifiers
-
- GERMICIDIN A
- DTXSID801336197
- SCHEMBL17866851
- 150973-78-7
- 3-ethyl-4-hydroxy-6-(propan-2-yl)-2H-pyran-2-one
- 3-ethyl-4-hydroxy-6-propan-2-ylpyran-2-one
- Germicidin B
- J-008797
- CHEBI:199529
- 3-ethyl-4-hydroxy-6-isopropyl-2H-pyran-2-one
- 2H-Pyran-2-one, 3-ethyl-4-hydroxy-6-(1-methylethyl)-
- DS-016425
- Germicidin A
-
- Inchi: 1S/C10H14O3/c1-4-7-8(11)5-9(6(2)3)13-10(7)12/h5-6,11H,4H2,1-3H3
- InChI Key: SZBDLUWYHDLLAG-UHFFFAOYSA-N
- SMILES: O1C(C(CC)=C(C=C1C(C)C)O)=O
Computed Properties
- Exact Mass: 182.09432
- Monoisotopic Mass: 182.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.1±0.0 g/cm3
- Boiling Point: 299.5±0.0 °C at 760 mmHg
- Flash Point: 122.6±0.0 °C
- PSA: 46.53
- Vapor Pressure: 0.0±0.0 mmHg at 25°C
Germicidin A Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Germicidin A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G367768-1mg |
Germicidin A |
150973-78-7 | 1mg |
$219.00 | 2023-05-18 | ||
| TRC | G367768-2.5mg |
Germicidin A |
150973-78-7 | 2.5mg |
$425.00 | 2023-05-18 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci17384-1mg |
Germicidin B |
150973-78-7 | 98% | 1mg |
¥2574.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci17384-5mg |
Germicidin B |
150973-78-7 | 98% | 5mg |
¥11465.00 | 2023-09-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-362023-1mg |
Germicidin B, |
150973-78-7 | 1mg |
¥1504.00 | 2023-09-05 | ||
| TRC | G367768-10mg |
Germicidin A |
150973-78-7 | 10mg |
$ 1200.00 | 2023-09-07 | ||
| BioAustralis | BIA-G1283-0.50 mg |
Germicidin B |
150973-78-7 | >95% by HPLC | 0.50 mg |
$190.00 | 2023-07-10 | |
| BioAustralis | BIA-G1283-2.50 mg |
Germicidin B |
150973-78-7 | >95% by HPLC | 2.50 mg |
$665.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-362023-1 mg |
Germicidin B, |
150973-78-7 | 1mg |
¥1,504.00 | 2023-07-11 | ||
| BioAustralis | BIA-G1283-0.50mg |
Germicidin B |
150973-78-7 | >95% by HPLC | 0.50mg |
$205.00 | 2024-07-19 |
Germicidin A Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on Germicidin A
Introduction to Germicidin A (CAS No. 150973-78-7)
Germicidin A, a naturally occurring compound with the chemical designation CAS No. 150973-78-7, has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, belonging to the class of terpenoids, has been extensively studied for its antimicrobial and anti-inflammatory characteristics, making it a promising candidate for various medical formulations.
The molecular structure of Germicidin A is characterized by a complex arrangement of carbon and hydrogen atoms, which contributes to its distinctive biological activity. Recent studies have highlighted its efficacy in inhibiting the growth of certain pathogenic microorganisms, a property that has sparked interest in its development as an alternative or complementary treatment in infectious disease management. The compound's mechanism of action involves disrupting microbial cell membranes, thereby inducing cell lysis and death.
In the realm of drug discovery, Germicidin A has been investigated for its potential role in modulating immune responses. Research indicates that it can interact with various cellular receptors, leading to the activation of immune pathways that help in combating infections. This immunomodulatory effect is particularly relevant in the context of modern medicine, where there is a growing demand for agents that can enhance the body's natural defense mechanisms without causing undue side effects.
One of the most compelling aspects of Germicidin A is its biocompatibility and low toxicity profile. Unlike many synthetic antimicrobial agents, which can often exhibit severe side effects, Germicidin A has shown promise in preclinical trials for being well-tolerated by mammalian cells. This makes it an attractive option for therapeutic applications, especially in cases where patients may be sensitive to traditional antibiotics or antifungal medications.
The synthesis and isolation of Germicidin A have been refined through advanced chemical methodologies, enabling researchers to produce high-purity samples for further investigation. Techniques such as chromatography and spectroscopy have been instrumental in elucidating its molecular structure and understanding its interactions at the molecular level. These advancements have not only enhanced our understanding of the compound but also paved the way for its integration into novel drug formulations.
Current research is exploring the potential synergistic effects of combining Germicidin A with other therapeutic agents. Studies suggest that when used in conjunction with conventional treatments, it can amplify their efficacy while minimizing resistance development. This approach holds significant promise for addressing multidrug-resistant infections, a pressing concern in global healthcare.
The pharmacokinetic properties of Germicidin A are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted by the body is crucial for optimizing its therapeutic use. Preliminary findings indicate that it exhibits favorable pharmacokinetic profiles, suggesting potential for oral administration and prolonged biological activity.
From a regulatory perspective, efforts are underway to establish guidelines for the safe and effective use of Germicidin A in medical applications. Collaborative initiatives between academic institutions and pharmaceutical companies are focused on generating robust clinical data to support its approval by regulatory agencies worldwide. These efforts are essential for ensuring that patients can access this promising compound through standardized and reliable healthcare channels.
The future prospects of Germicidin A are vast, with ongoing research aiming to unlock new therapeutic potentials across various medical disciplines. Whether it serves as a standalone treatment or as part of combination therapies, this compound represents a significant advancement in natural product-based medicine. As our understanding of its mechanisms and applications continues to evolve, so too will its role in addressing some of the most challenging health issues faced today.
150973-78-7 (Germicidin A) Related Products
- 53123-88-9(Rapamycin)
- 109581-93-3(Tacrolimus monohydrate)
- 162635-04-3(Temsirolimus)
- 131944-48-4((E/Z)-FK-506 26,28-Allylic Ester Rearrangement Impurity)
- 159351-69-6(Everolimus)
- 104987-12-4(Ascomycin)
- 104987-30-6(Dihydro FK-506)
- 162635-03-2(Temsirolimus Acetonide)
- 151519-50-5(7-O-Demethyl rapamycin)
- 134590-88-8(Iso-FK-506 (iso-Tacrolimus))